Cas no 93627-04-4 (3H-1,2-Diazepine,3,5-dimethyl-7-(1-methylethyl)-(9CI))

• Product Name: 3H-1,2-Diazepine,3,5-dimethyl-7-(1-methylethyl)-(9CI)
• CAS No: 93627-04-4
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 999911
• Update Time: 2022-09-23

3H-1,2-Diazepine,3,5-dimethyl-7-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-1,2-Diazepine,3,5-dimethyl-7-(1-methylethyl)-(9CI)

• Inchi： 1S/C10H16N2/c1-7(2)10-6-8(3)5-9(4)11-12-10/h5-7,9H,1-4H3
• InChI Key： NGMJVYAIVJPEJV-UHFFFAOYSA-N
• SMILES： N1C(C(C)C)=CC(C)=CC(C)N=1

Computed Properties

• Exact Mass: 164.131
• Monoisotopic Mass: 164.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7A^2